Cas no 1804445-05-3 (4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide)

4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide is a specialized heterocyclic compound featuring a difluoromethyl group and a sulfonamide moiety on a pyridine backbone. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability and bioavailability, while the sulfonamide functionality offers potential for hydrogen bonding interactions, improving target binding affinity. The compound's methyl substitution further modulates electronic and steric effects, contributing to tailored reactivity. Its well-defined synthetic pathway ensures high purity and reproducibility, making it a reliable intermediate for developing bioactive molecules. Suitable for applications in medicinal chemistry and crop protection, this compound demonstrates versatility in scaffold diversification.

4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide structure

1804445-05-3 structure

Product Name:4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide

CAS No:1804445-05-3

MF:C₇H₈F₂N₂O₂S

MW:222.212427139282

CID:4848183

Update Time:2025-10-29

4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide
- Inchi： 1S/C7H8F2N2O2S/c1-4-5(6(8)9)2-3-11-7(4)14(10,12)13/h2-3,6H,1H3,(H2,10,12,13)
- InChI Key： YZUIHKQSVWRIGX-UHFFFAOYSA-N
- SMILES： S(C1C(C)=C(C(F)F)C=CN=1)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 289
XLogP3: 0.7
Topological Polar Surface Area: 81.4

4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029075977-250mg	4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide	1804445-05-3	97%	250mg	$480.00	2022-04-02
Alichem	A029075977-500mg	4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide	1804445-05-3	97%	500mg	$815.00	2022-04-02
Alichem	A029075977-1g	4-(Difluoromethyl)-3-methylpyridine-2-sulfonamide	1804445-05-3	97%	1g	$1,445.30	2022-04-02